Cas no 1804003-28-8 (Methyl 6-(difluoromethyl)-4-iodo-3-(trifluoromethoxy)pyridine-2-acetate)

• Product Name: Methyl 6-(difluoromethyl)-4-iodo-3-(trifluoromethoxy)pyridine-2-acetate
• CAS No: 1804003-28-8
• MF: C₁₀H₇F₅INO₃
• MW: 411.063972711563
• CID: 4838261
• Update Time: 2025-05-20

Methyl 6-(difluoromethyl)-4-iodo-3-(trifluoromethoxy)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-(difluoromethyl)-4-iodo-3-(trifluoromethoxy)pyridine-2-acetate

• Inchi： 1S/C10H7F5INO3/c1-19-7(18)3-5-8(20-10(13,14)15)4(16)2-6(17-5)9(11)12/h2,9H,3H2,1H3
• InChI Key： VZBOVPXOPGUNEB-UHFFFAOYSA-N
• SMILES： IC1C=C(C(F)F)N=C(C=1OC(F)(F)F)CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 341
• XLogP3: 3.2
• Topological Polar Surface Area: 48.4

Additional information on Methyl 6-(difluoromethyl)-4-iodo-3-(trifluoromethoxy)pyridine-2-acetate

Methyl 6-(difluoromethyl)-4-iodo-3-(trifluoromethoxy)pyridine-2-acetate: A Comprehensive Overview

The compound Methyl 6-(difluoromethyl)-4-iodo-3-(trifluoromethoxy)pyridine-2-acetate (CAS No. 1804003-28-8) is a highly specialized organic compound with significant applications in modern chemistry and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with several functional groups, including a difluoromethyl group, an iodo group, and a trifluoromethoxy group. The presence of these substituents imparts distinctive chemical properties, making this compound a valuable tool in various research and industrial settings.

The synthesis of Methyl 6-(difluoromethyl)-4-iodo-3-(trifluoromethoxy)pyridine-2-acetate involves advanced organic synthesis techniques, often leveraging the principles of aromatic substitution and fluorination. Recent studies have highlighted the importance of precise control over reaction conditions to achieve high yields and purity levels. Researchers have also explored the use of catalysts to optimize the synthesis process, ensuring scalability for industrial applications.

One of the most notable applications of this compound lies in its role as an intermediate in drug discovery. The trifluoromethoxy group, in particular, has been shown to enhance the pharmacokinetic properties of molecules, such as improving bioavailability and reducing toxicity. Recent research has demonstrated its potential in the development of novel antiviral agents, where its unique electronic properties contribute to enhanced binding affinity with target proteins.

In addition to its pharmaceutical applications, Methyl 6-(difluoromethyl)-4-iodo-3-(trifluoromethoxy)pyridine-2-acetate has found utility in materials science, particularly in the synthesis of advanced polymers and coatings. The iodo group serves as a reactive site for cross-coupling reactions, enabling the creation of complex polymer networks with tailored mechanical and thermal properties. Recent advancements in click chemistry have further expanded its applicability in this domain.

The chemical stability and reactivity of this compound make it an ideal candidate for use in various catalytic processes. Studies have shown that it can act as a ligand in transition metal-catalyzed reactions, facilitating selective transformations of organic substrates. Its ability to coordinate with metal centers while maintaining structural integrity has been a focal point of recent investigations, particularly in the context of sustainable chemical synthesis.

From an environmental standpoint, the development of eco-friendly synthesis routes for Methyl 6-(difluoromethyl)-4-iodo-3-(trifluoromethoxy)pyridine-2-acetate has gained significant attention. Researchers are exploring the use of renewable feedstocks and energy-efficient reaction conditions to minimize the ecological footprint associated with its production. These efforts align with global initiatives aimed at promoting green chemistry practices.

In conclusion, Methyl 6-(difluoromethyl)-4-iodo-3-(trifluoromethoxy)pyridine-2-acetate (CAS No. 1804003-28-8) stands out as a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure and functional groups continue to inspire innovative research directions, ensuring its relevance in both academic and industrial contexts for years to come.